Cas no 1998701-09-9 (tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate)

• Product Name: tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate
• CAS No: 1998701-09-9
• MF: C₁₂H₂₄N₂O₅
• MW: 276.329363822937
• MDL: MFCD30475785
• CID: 2503242
• PubChem ID: 122173513
• Update Time: 2025-05-20

tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(aminomethyl)morpholine-4-carboxylate acetate
• tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate
• SB20735
• (2R)-4-(Boc-amino)-2-(aminomethyl)morpholine acetic acid
• t-Butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate
• DS-19273
• 1998701-09-9
• P16753
• AKOS030524054
• ACETIC ACID; TERT-BUTYL (2R)-2-(AMINOMETHYL)MORPHOLINE-4-CARBOXYLATE
• MFCD30475785
• CS-0048651
• DB-160925
• (R)-tert-Butyl2-(aminomethyl)morpholine-4-carboxylateacetate
• acetic acid;tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-(aminomethyl)-, 1,1-dimethylethyl ester, acetate (1:1), (2R)-

• MDL： MFCD30475785
• Inchi： 1S/C10H20N2O3.C2H4O2/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12;1-2(3)4/h8H,4-7,11H2,1-3H3;1H3,(H,3,4)/t8-;/m1./s1
• InChI Key： RMRCEKSGXTWEQD-DDWIOCJRSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@H]1CN.OC(C)=O

Computed Properties

• Exact Mass: 276.16852187g/mol
• Monoisotopic Mass: 276.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate

Introduction to Tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate (CAS No. 1998701-09-9)

Tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate, a compound with the chemical identifier CAS No. 1998701-09-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate incorporates several key functional groups that contribute to its versatility and reactivity. The presence of a tert-butyl group enhances the stability and lipophilicity of the molecule, making it an attractive candidate for formulation into oral or parenteral dosage forms. Additionally, the (2R)-configuration at the chiral center ensures enantioselective properties, which are crucial for optimizing pharmacological activity while minimizing side effects.

Recent studies have highlighted the compound's role in the development of novel therapeutic agents. Its morpholine backbone, combined with an acetic acid moiety, provides a scaffold that can be modified to target various biological pathways. For instance, research has demonstrated its potential in inhibiting enzymes involved in inflammatory responses, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of drug discovery, the synthesis and optimization of chiral auxiliaries and ligands are critical for developing enantiomerically pure drugs. Tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate serves as an excellent example of such a ligand, facilitating asymmetric hydrogenation and other catalytic processes that yield high-purity enantiomers. This capability is particularly valuable in industries where enantiomeric purity directly impacts the efficacy and safety of pharmaceutical products.

The compound's utility extends beyond its role as a synthetic intermediate. Preliminary pharmacokinetic studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its moderate solubility in both water and organic solvents allows for flexible formulation options, enhancing its applicability across diverse therapeutic areas. Furthermore, its metabolic stability suggests a reduced risk of rapid degradation in vivo, potentially leading to longer-lasting therapeutic effects.

Advances in computational chemistry have further elucidated the mechanistic insights into how tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate interacts with biological targets. Molecular docking studies have revealed its binding affinity to certain proteases and kinases, which are implicated in various diseases. These findings have spurred interest in designing derivatives with enhanced binding specificity and improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Recent innovations in flow chemistry have enabled more efficient production processes, reducing waste and improving scalability. Such advancements are pivotal for transitioning promising candidates from laboratory research to industrial-scale manufacturing.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds. Tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate has undergone rigorous preclinical testing to evaluate its safety and efficacy. These studies have provided valuable data on dosing regimens, potential side effects, and interactions with other drugs. Compliance with international regulatory standards ensures that this compound meets the necessary criteria for clinical use.

The future prospects of tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate are vast and multifaceted. Ongoing research aims to explore its potential in treating neurological disorders, where chiral morpholine derivatives have shown promise as neuroprotective agents. Additionally, collaborations between academic institutions and pharmaceutical companies are fostering new avenues for developing next-generation therapeutics based on this innovative compound.

In conclusion, tert-butyl (2R)-2-(aminomethyl)morpholine-4-carboxylate acetate represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features, coupled with promising pharmacological properties, position it as a valuable tool for drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.